5-(2,4-dichlorophenyl)-7-(3-methoxyphenyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• IUPAC Name: 5-(2,4-dichlorophenyl)-7-(3-methoxyphenyl)-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C18H17Cl2N5O/c1-26-12-4-2-3-10(7-12)16-9-15(13-6-5-11(19)8-14(13)20)22-18-23-17(21)24-25(16)18/h2-8,15-16H,9H2,1H3,(H3,21,22,23,24)
• InChI Key: SSOOJTXYAKGYSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CC(NC3=NC(=NN23)N)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C18H17Cl2N5O
• Molecular Weight: 390.3 g/mol

Description

The compound “5-(2,4-dichlorophenyl)-7-(3-methoxyphenyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. These compounds have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines has been achieved via an efficient one-pot three-component reaction. This involves the reaction of 3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-amine, 1,3-dicarbonyl compounds, and aldehydes.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines has been studied using X-ray crystallography. The structure-guided design has led to the identification of preferred substructural components.

Chemical Reactions Analysis

The [1,2,4]triazolo[1,5-a]pyrimidines have shown to undergo various chemical reactions. For instance, they have been used as fluorescence probes for specific detection of Fe 3+ ions.

Mechanism of Action

The [1,2,4]triazolo[1,5-a]pyrimidines have been studied for their inhibitory activity against various enzymes. For example, they have been found to inhibit the phosphodiesterase 2A (PDE2A) enzyme. They have also been found to inhibit the growth of certain cancer cells.